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Compound of Interest

Compound Name: 1-Butanesulfonyl chloride

Cat. No.: B1265866 Get Quote

Essential Safety and Handling Guide for 1-
Butanesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Butanesulfonyl
chloride (CAS No. 2386-60-9) to ensure safe laboratory practices. Adherence to these

procedures is vital for minimizing risks and protecting laboratory personnel.

Chemical Identifier and Properties
Property Value

CAS Number 2386-60-9

Molecular Formula C₄H₉ClO₂S

Molecular Weight 156.63 g/mol [1]

Appearance
Colorless to light yellow or light orange liquid[2]

[3][4]

Odor Pungent[2][5]
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Parameter Value

Boiling Point 80-81 °C at 9 mmHg[3][6][7]

Density 1.208 g/mL at 25 °C[4][6][7]

Flash Point 79 °C (174.2 °F) - closed cup[6]

Vapor Pressure 0.5 mmHg at 20 °C[2][6]

Refractive Index n20/D 1.454[4][6][7]

Operational Plan: Handling 1-Butanesulfonyl
Chloride
Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is the first line of defense. The

following PPE is mandatory when handling 1-Butanesulfonyl chloride:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[6]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).[8]

Prevents skin contact which

can cause severe burns.

Respiratory Protection
Type ABEK (EN14387)

respirator filter.[6]

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][6]

Body Protection
Flame-resistant lab coat and

coveralls.[8]

Provides a barrier against

spills and splashes.

Footwear
Closed-toe shoes, preferably

safety boots.[8]
Protects feet from spills.

Engineering Controls
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Control Specification

Ventilation
Work in a well-ventilated area, preferably within

a chemical fume hood.[9]

Emergency Equipment
Ensure easy access to an emergency eyewash

station and safety shower.

Handling Procedures
Preparation:

Read and understand the Safety Data Sheet (SDS) before starting any work.

Ensure all necessary PPE is correctly worn.[5]

Set up all equipment and reagents in a designated area within the fume hood.

Dispensing and Use:

Handle 1-Butanesulfonyl chloride under an inert atmosphere as it is moisture-sensitive.

[4] It reacts with water and can decompose.[2]

Use only in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of

vapors.[5]

Avoid contact with skin, eyes, and clothing.[10]

Keep away from heat, sparks, open flames, and hot surfaces.

Use non-sparking tools.

Post-Handling:

Tightly close the container after use.

Wash hands and any exposed skin thoroughly after handling.[10]

Decontaminate all equipment and the work area.
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Wash contaminated clothing before reuse.

Storage
Store in a corrosive-resistant container with a resistant inner liner.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[9]

Store locked up or in an area accessible only to qualified or authorized personnel.

Store under an inert gas.

Disposal Plan
Proper disposal of 1-Butanesulfonyl chloride and its contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Waste Collection:

Collect waste 1-Butanesulfonyl chloride and any contaminated materials in a

designated, properly labeled, and sealed container.

Do not mix with other waste.

Waste Disposal:

Dispose of the contents and container to an approved waste disposal plant.

Follow all local, regional, and national hazardous waste regulations.[9]

Handle uncleaned containers as you would the product itself.

Safety Workflow
Caption: Logical workflow for the safe handling of 1-Butanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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